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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the expression profile of the co-

stimulatory molecule OX40 (CD134) on various murine immune cell subsets. Understanding

the precise expression patterns of OX40 is critical for the development of novel

immunotherapies that target this pathway for the treatment of cancer, autoimmune diseases,

and infectious diseases. This document summarizes quantitative expression data, details

common experimental protocols for OX40 analysis, and illustrates key signaling pathways and

experimental workflows.

Quantitative Expression of OX40 on Murine Immune
Cell Subsets
The expression of OX40 is tightly regulated and predominantly induced upon activation in most

immune cell types. However, some subsets, notably regulatory T cells, can express OX40

constitutively. The following tables summarize the quantitative expression of OX40 on key

murine immune cell populations.
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Table 1: OX40 Expression on Murine T Cell Subsets
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T Cell Subset Condition
Percentage of
OX40+ Cells

Key Findings

CD4+ T Cells Naive
Not typically

expressed[1][2]

OX40 is a well-

established T cell

activation marker.

Activated (in vitro/in

vivo)

Transiently induced

upon antigen

stimulation[1][3]

Expression peaks 2-3

days after

stimulation[3].

Effector/Memory

Can re-express OX40

upon re-encounter

with antigen[4].

OX40 signaling is

important for the

survival and

expansion of effector

and memory T

cells[1].

Tumor-Infiltrating
High expression

(OX40bright)[5]

The majority of CD4+

T cells in tumors can

be Foxp3+ and

OX40bright[5].

Experimental Cerebral

Malaria

74.30% of brain-

infiltrating CD4+ T

cells[6]

OX40 is preferentially

expressed on CD4+ T

cells in this disease

model[6].

CD8+ T Cells Naive
Not typically

expressed[1]

Similar to CD4+ T

cells, expression is

activation-dependent.

Activated (in vitro/in

vivo)

Transiently induced

upon antigen

stimulation[1][7]

OX40 expression can

be induced by strong

TCR stimulation[7].

Experimental Cerebral

Malaria

7.59% of brain-

infiltrating CD8+ T

cells[6]

Although the

percentage is lower

than in CD4+ T cells,

the absolute numbers

of OX40+ CD8+ T
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cells can be significant

due to higher overall

CD8+ T cell

infiltration[6].

Regulatory T Cells

(Tregs)
Naive

Constitutively

expressed[2][5][8]

OX40 is a key marker

for a subset of

naturally occurring

Tregs.

Activated

Expression can be

maintained or

modulated upon

activation[2].

OX40 signaling in

Tregs can inhibit their

suppressive

function[1][5].

Table 2: OX40 Expression on Other Murine Immune Cell Subsets
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Immune Cell
Subset

Condition
Percentage of
OX40+ Cells

Key Findings

Natural Killer (NK)

Cells
Activated Can be induced[1]

OX40 signaling can

regulate cytokine

production from NK

cells[1].

NKT Cells Activated Can be induced[1]

OX40 engagement on

NKT cells contributes

to their full activation

and IFN-γ

production[9].

Neutrophils Naive
Low to

undetectable[10]

Expression is not a

feature of resting

neutrophils.

Activated

(PMA/ionomycin)
~12.4%[10]

OX40 expression is

significantly

upregulated upon

activation[10].

Hepatic

Ischemia/Reperfusion

Time-dependently

upregulated[11][12]

OX40 on neutrophils

promotes

inflammation and

prolongs their

survival[11][12].

B Cells
Activated (anti-IgM +

anti-CD40)

Marginal but

reproducible

expression[13]

Expression is

enhanced with

combined BCR and

CD40 stimulation[13].

Dendritic Cells (DCs)
Plasmacytoid DCs

(pDCs) in tumors

A subset expresses

high levels of

OX40[14]

These OX40+ pDCs

have an

immunostimulatory

phenotype[14].
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Experimental Protocols
The analysis of OX40 expression on murine immune cells is most commonly performed by

multi-color flow cytometry.

Protocol: Flow Cytometric Analysis of OX40 Expression on Murine Splenocytes

1. Cell Preparation:

Aseptically harvest spleens from mice into a petri dish containing 5 mL of ice-cold FACS

buffer (PBS with 2% FBS and 0.05% sodium azide).

Mechanically dissociate the spleens by gently mashing them through a 70 µm cell strainer

using the plunger of a 3 mL syringe.

Wash the strainer with an additional 5 mL of FACS buffer.

Centrifuge the cell suspension at 300 x g for 5 minutes at 4°C.

Discard the supernatant and resuspend the cell pellet in 5 mL of ACK lysis buffer

(Ammonium-Chloride-Potassium) to lyse red blood cells. Incubate for 5 minutes at room

temperature.

Add 10 mL of FACS buffer to stop the lysis and centrifuge again.

Resuspend the cell pellet in FACS buffer and perform a cell count using a hemocytometer or

an automated cell counter. Adjust the cell concentration to 1 x 10^7 cells/mL.

2. Staining:

Aliquot 100 µL of the cell suspension (1 x 10^6 cells) into a 96-well U-bottom plate or FACS

tubes.

(Optional) Fc Block: Add an anti-mouse CD16/CD32 antibody to block non-specific binding of

antibodies to Fc receptors. Incubate for 10 minutes at 4°C.

Surface Staining: Add a cocktail of fluorescently-conjugated antibodies against surface

markers. For a comprehensive analysis of T cell subsets, this would typically include:
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Anti-mouse CD3 (T cell marker)

Anti-mouse CD4 (Helper T cell marker)

Anti-mouse CD8 (Cytotoxic T cell marker)

Anti-mouse CD25 (Activation and Treg marker)

Anti-mouse CD44 (Memory/effector marker)

Anti-mouse OX40 (CD134)

Incubate for 30 minutes at 4°C in the dark.

Wash the cells twice with 200 µL of FACS buffer, centrifuging at 300 x g for 5 minutes

between washes.

3. (Optional) Intracellular Staining for Foxp3 (for Treg identification):

After surface staining, fix and permeabilize the cells using a commercially available Foxp3

staining buffer set according to the manufacturer's instructions.

Add a fluorescently-conjugated anti-mouse Foxp3 antibody.

Incubate for 30 minutes at room temperature in the dark.

Wash the cells as described in step 2.

4. Data Acquisition and Analysis:

Resuspend the final cell pellet in 200-500 µL of FACS buffer.

Acquire the samples on a flow cytometer.

Analyze the data using appropriate software (e.g., FlowJo, FCS Express).

Gate on live, single cells, and then identify the immune cell subsets of interest (e.g.,

CD3+CD4+, CD3+CD8+, CD4+Foxp3+) to determine the percentage of OX40+ cells within

each population.
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Signaling Pathways and Experimental Workflows
OX40 Signaling Pathway

Upon engagement by its ligand, OX40L (CD252), which is primarily expressed on antigen-

presenting cells (APCs), OX40 recruits TNF receptor-associated factors (TRAFs), particularly

TRAF2 and TRAF5[15]. This initiates downstream signaling cascades, including the canonical

and non-canonical NF-κB pathways and the PI3K/Akt pathway[1][15]. These pathways

collectively promote T cell proliferation, survival by upregulating anti-apoptotic proteins like Bcl-

2 and Bcl-xL, and cytokine production, thereby enhancing the immune response[1][16].
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Caption: OX40 signaling pathway in T cells.
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Experimental Workflow: Flow Cytometry

The following diagram illustrates a typical workflow for the identification and quantification of

OX40 expression on murine T cell subsets using flow cytometry.
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Caption: Experimental workflow for OX40 analysis by flow cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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